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For Researchers, Scientists, and Drug Development Professionals

Abstract

Nioxime, chemically known as 1,2-cyclohexanedione dioxime, is a vic-dioxime that plays a
crucial role as a chelating agent and analytical reagent. This technical guide provides an in-
depth overview of its physical and chemical properties, detailed experimental protocols for its
synthesis and analytical applications, and a summary of its spectral characteristics. The
information is presented to support its application in research, analytical chemistry, and
materials science.

Chemical and Physical Properties

Nioxime is a white to pale brown crystalline powder.[1] Its fundamental properties are
summarized in the tables below, providing a comprehensive overview for laboratory use and
theoretical modeling.

Table 1: General and Physical Properties of Nioxime
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Property Value Reference
(12,2E)-N'-
IUPAC Name hydroxycyclohexane-1,2- [2]
diimine oxide
1,2-Cyclohexanedione
Synonyms o o [2]
dioxime, Nioxime
CAS Number 492-99-9 [3]
Chemical Formula CeH10N202 [4]
Molecular Weight 142.16 g/mol [4]
White to beige or brown
Appearance crystalline powder or needles.
[1]
Melting Point 188-190 °C (decomposes) [5]
Boiling Point 339.0 £ 25.0 °C at 760 mmHg [6]
- Soluble in alcohol and water.
Solubility
[51[6]
Density 1.4 +0.1 g/cm3 [6]

Table 2: Spectral Data of Nioxime
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Spectrum Type Key Features Reference

Data available in spectral
1H NMR [2]
databases.

Data available in spectral
13C NMR [2]
databases.

Mull and ATR-IR spectra
Infrared (IR) available [2]

The UV-Vis spectrum of the
] Nioxime-Ni2+ complex shows a
UV-Vis .
maximal absorbance peak at

around 560 nm.[7]

Experimental Protocols
Synthesis of Nioxime (1,2-Cyclohexanedione Dioxime)

The synthesis of Nioxime is a two-step process involving the oxidation of cyclohexanone to
1,2-cyclohexanedione, followed by oximation.

Experimental Workflow: Synthesis of Nioxime

Step 1: Oxidation of Cyclohexanone

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of Nioxime.
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Part A: Preparation of 1,2-Cyclohexanedione[8]

Reaction Setup: In a 3-liter, three-necked, round-bottomed flask equipped with a mechanical
stirrer, a dropping funnel, and a reflux condenser, place 1708 g (17.4 moles) of
cyclohexanone.

Reagent Preparation: Prepare a solution of 387 g (3 moles) of selenious acid (H2SeOs3) in
500 mL of 1,4-dioxane and 100 mL of water.

Reaction: While stirring and cooling the flask in a water bath, slowly add the selenious acid
solution to the cyclohexanone over 3-4 hours.

Work-up: After the addition is complete, continue stirring for 5 hours at room temperature,
followed by another 6 hours without stirring. Filter the precipitated red amorphous selenium
through a Bichner funnel.

Extraction: Wash the selenium with 95% ethanol to recover any adsorbed product. Combine
the filtrate and the ethanol washings.

Distillation: Remove the solvents and excess cyclohexanone by distillation under reduced
pressure. Collect the fraction boiling between 60-90°C at 16 mm Hg, which contains the
crude 1,2-cyclohexanedione.

Part B: Preparation of 1,2-Cyclohexanedione Dioxime (Nioxime)[1][8]

Hydroxylamine Solution Preparation: In a 1-liter Erlenmeyer flask, dissolve 86.9 g (1.25
moles) of hydroxylammonium chloride in 200 mL of water and 100 g of cracked ice.

Base Solution Preparation: Separately, dissolve 82.4 g (1.25 moles) of 85% potassium
hydroxide in 50 mL of water and add 150 g of cracked ice to create an ice-cold solution.

Oximation: Add the cold potassium hydroxide solution to the hydroxylammonium chloride
solution and shake well. To this mixture, slowly add 56 g (0.5 mole) of the melted crude 1,2-
cyclohexanedione from Part A with stirring.

Isolation and Purification: Stir the mixture for 30 minutes. The Nioxime will precipitate.
Collect the precipitate by filtration on a Bichner funnel and wash thoroughly with cold water.
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The crude Nioxime can be recrystallized from water to yield pure, snow-white crystals.

Analytical Application: Gravimetric and
Spectrophotometric Determination of Nickel

Nioxime is an excellent reagent for the quantitative analysis of nickel.

Experimental Workflow: Nickel Determination using Nioxime

Sample Preparation

Dissolve Nickel-containing sample in acid

Gravimetric Analysi Spectrophotometric Analysis
\ Y
Add Nioxime solution Add Nioxime solution in the presence of an oxidizing agent
Y Y
Precipitate Nickel-Nioxime complex Develop colored Nickel-Nioxime complex
Y Y
Filter, dry, and weigh precipitate Measure absorbance at ~550 nm

Click to download full resolution via product page

Caption: General workflows for gravimetric and spectrophotometric analysis of nickel using
Nioxime.

Gravimetric Determination of Nickel[9]

o Sample Preparation: Accurately weigh a sample containing nickel and dissolve it in a
suitable acid (e.g., HCI). Dilute the solution to approximately 100-150 mL with distilled water.
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o Precipitation: Heat the solution to 60-80°C and add a slight excess of a 0.8% aqueous
solution of Nioxime. A red precipitate of nickel nioximate will form.

» Digestion: Digest the precipitate at 60-80°C for 30-60 minutes to ensure complete
precipitation and to obtain a more easily filterable solid.

« Filtration and Washing: Filter the hot solution through a pre-weighed sintered glass crucible.
Wash the precipitate with hot water until it is free of chloride ions.

» Drying and Weighing: Dry the crucible and precipitate at 110-120°C to a constant weight.
The weight of the nickel nioximate can then be used to calculate the percentage of nickel in
the original sample.

Spectrophotometric Determination of Nickel[10]

o Sample Preparation: Prepare a standard solution of nickel and a series of calibration
standards.

o Color Development: To an aliquot of the sample or standard solution in a volumetric flask,
add an oxidizing agent (e.g., bromine water or potassium persulfate), followed by an
ammonium hydroxide solution to make the solution alkaline. Then, add an aqueous solution
of Nioxime. A colored complex will form.

o Measurement: Dilute the solution to the mark with distilled water and measure the
absorbance at approximately 550 nm using a spectrophotometer. The concentration of nickel
in the sample can be determined by comparing its absorbance to the calibration curve.

Signaling Pathways and Biological Activity

Nioxime is primarily utilized as a chemical reagent for analytical and synthetic purposes.[11] Its
biological activity is not its main area of application. While some studies have explored the
biological effects of related oxime compounds and metal chelators, there is no established
signaling pathway directly associated with Nioxime in the context of drug development.[12] Its
role in biological systems is largely confined to its ability to chelate metal ions, which can have
an indirect biological impact.

Conclusion
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Nioxime is a versatile and valuable compound for chemical analysis and synthesis. Its well-
defined physical and chemical properties, coupled with straightforward synthetic and analytical
protocols, make it a reliable tool for researchers and scientists. While its direct biological
applications are limited, its strong chelating properties continue to be of interest in various
scientific disciplines. This guide provides the foundational technical information required for the
effective use of Nioxime in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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